Cas no 2229569-67-7 (1-(1-ethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1-ethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2229569-67-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5816991
• PubChem ID: 165697445
• Update Time: 2023-12-14

1-(1-ethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
• EN300-1812190
• 2229569-67-7

• Inchi： 1S/C10H14N2O2/c1-2-12-7-8(6-11-12)10(9(13)14)4-3-5-10/h6-7H,2-5H2,1H3,(H,13,14)
• InChI Key： ROVZXGWAEOPOKV-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NN(CC)C=2)CCC1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų